Cas no 1783435-57-3 (3-chloro-1-cyclopropyl-pyrazole)

• Product Name: 3-chloro-1-cyclopropyl-pyrazole
• CAS No: 1783435-57-3
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• CID: 6006049
• PubChem ID: 84648815
• Update Time: 2026-03-11

3-chloro-1-cyclopropyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-cyclopropyl-pyrazole
• 3-chloro-1-cyclopropyl-1H-pyrazole
• 1783435-57-3
• 3-chloro-1-cyclopropylpyrazole
• PB41307
• MFCD28655290
• P18188
• CS-0184027
• SCHEMBL21088153
• BS-43563

• Inchi： 1S/C6H7ClN2/c7-6-3-4-9(8-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： BRDKWYBYDYGOEN-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C=CC(Cl)=N1

Computed Properties

• Exact Mass: 142.0297759g/mol
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-chloro-1-cyclopropyl-pyrazole

3-Chloro-1-Cyclopropyl-Pyrazole: A Comprehensive Overview

3-Chloro-1-cyclopropyl-pyrazole (CAS No. 1783435-57-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with a chloro group and a cyclopropyl group. These structural elements contribute to its diverse chemical properties and potential applications in various industries.

The pyrazole ring is a five-membered heterocyclic aromatic compound consisting of three carbon atoms and two nitrogen atoms. Pyrazoles are known for their biological activity and have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects. The introduction of a chloro group and a cyclopropyl group to the pyrazole ring significantly alters its reactivity and stability, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 3-chloro-1-cyclopropyl-pyrazole in the development of novel pharmaceuticals. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing potent inhibitors of specific enzymes involved in various diseases. The researchers found that derivatives of 3-chloro-1-cyclopropyl-pyrazole exhibited high binding affinity and selectivity, making them promising candidates for drug development.

In addition to its pharmaceutical applications, 3-chloro-1-cyclopropyl-pyrazole has shown potential in materials science. A 2021 study published in the Journal of Materials Chemistry C explored the use of this compound as a building block for constructing advanced functional materials. The researchers demonstrated that 3-chloro-1-cyclopropyl-pyrazole could be polymerized to form materials with tunable properties, such as enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 3-chloro-1-cyclopropyl-pyrazole typically involves multistep processes that require precise control over reaction conditions. One common synthetic route involves the reaction of cyclopropylamine with an appropriate chlorinated precursor to form the desired pyrazole derivative. The choice of reagents and solvents plays a crucial role in achieving high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods for producing 3-chloro-1-cyclopropyl-pyrazole.

The physical properties of 3-chloro-1-cyclopropyl-pyrazole are well-documented. It is a solid at room temperature with a melting point ranging from 85°C to 90°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and formulations.

Safety considerations are an important aspect when handling 3-chloro-1-cyclopropyl-pyrazole. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

In conclusion, 3-chloro-1-cyclopropyl-pyrazole (CAS No. 1783435-57-3) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new applications and possibilities for this versatile compound, highlighting its importance in modern scientific endeavors.